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Compound of Interest

Compound Name: Benzene, (1-chloroethenyl)-
CAS No.: 618-34-8
Cat. No.: B1618306
Get Quote
. J

Common Name:
-Chlorostyrene | CAS: 618-34-8[1]

Executive Summary: Immediate Action Plan

Stop. Do not dispose of Benzene, (1-chloroethenyl)- in standard organic solvent waste
streams (e.g., with Acetone or Ethanol).[1]

This compound contains a vinylic chlorine atom. Upon combustion, it generates Hydrogen
Chloride (HCI) gas.[1] Consequently, it must be segregated into a Halogenated Waste stream
intended for high-temperature incineration with acid gas scrubbing.[1] Mixing this with non-
halogenated fuel-blending waste can result in regulatory fines and damage to disposal facility
infrastructure.

Critical Disposal Parameters:
o Waste Stream: Halogenated Organic Solvents.

» RCRA Classification: D001 (Ignitable); Potential F-list (if used as solvent).
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o Container: HDPE or Glass (Amber preferred to inhibit polymerization).

e Incompatibility: Do not mix with strong oxidizers or polymerization initiators (peroxides).

Chemical Profile & Hazard Identification

Before handling, verify the chemical identity to ensure this protocol applies.

Parameter Data Operational Implication
] Official shipping/manifest
Chemical Name Benzene, (1-chloroethenyl)-
name.
Synonyms _Chlorostyrene; 1-Chloro-1- Common labels found in older
phenylethylene inventories.
Unique identifier for waste
CAS Number 618-34-8 -
profiling.
_ Flammable. Ground alll
Flash Point ~56°C (132°F) ) )
equipment during transfer.
Can polymerize exothermically.
- ) Avoid long-term storage of
Stability Polymerizable ) o
waste without inhibitors (e.g.,
TBC).[1]
] ) High. Disqualifies from
Halogen Content ~25% Chlorine by weight

standard fuel blending.

The Scientific Rationale: Why Segregation Matters

Expertise & Causality: Many laboratories use a "fuel blending" program for non-halogenated

solvents (acetone, methanol, xylene).[1] These solvents are burned as fuel in cement kilns.

However, Benzene, (1-chloroethenyl)- cannot be treated this way.[1] When burned, the

chlorine atom reacts as follows:

The generation of Hydrogen Chloride (HCI) creates a corrosive acidic gas.
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« Infrastructure Damage: HCI corrodes standard combustion chambers not equipped with
scrubbers.

e Regulatory Violation: Releasing HCI violates emission standards (Clean Air Act).

o Self-Validating System: By segregating this waste, you ensure it is routed to a Hazardous
Waste Incinerator equipped with caustic scrubbers that neutralize the HCI before exhaust
release.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Container Selection

» Select Container: Use High-Density Polyethylene (HDPE) or Glass.

o Note: Avoid metal cans if the waste has become acidic due to partial hydrolysis or
degradation.

e Headspace: Leave at least 10% headspace.
o Reasoning:

-Chlorostyrene can polymerize. Polymerization is exothermic and volume-reducing, but
initial thermal expansion or gas generation from impurities requires headspace to prevent
container rupture.[1]

Phase 2: Segregation & Transfer

o Designate Stream: Pour strictly into the "Halogenated Solvent" carboy.

 Filtration (Conditional): If the waste contains solid polymer bits, filter through a coarse mesh
to prevent clogging the disposal facility's injection nozzles.

e Inhibition: If the waste container will sit for >30 days, ensure a radical inhibitor (like 4-tert-
butylcatechol, TBC) is present to prevent hardening inside the container.[1]

Phase 3: Labeling & Manifesting

e Primary Label: "Hazardous Waste - Halogenated Solvent."
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» Constituents: List "Benzene, (1-chloroethenyl)-" explicitly.

e Hazard Checkboxes: Check "Flammable" and "Toxic."

Phase 4: Workflow Visualization

The following decision tree illustrates the logic for classifying this specific waste stream.

Waste Generation:
Benzene, (1-chloroethenyl)-

Major Constituent

Is concentration > 1%?

Is it mixed with

Non-Halogenated Solvents? lfaceiContaminant(=1%o)

Yes (Mixture becomes Halogenated) /No (Pure Waste) If approved by local EHS

CRITICAL ACTION:
Segregate to HALOGENATED Stream

Consult EHS

(Likely Non-Halogenated Stream)

Disposal Method:
High-Temp Incineration
+ Acid Gas Scrubbing

Click to download full resolution via product page
Figure 1: Decision logic for segregating

-chlorostyrene waste. Note that even mixtures containing this compound must default to the
Halogenated stream.
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Emergency Spill Procedures

In the event of a spill during transfer:
o Evacuate & Ventilate: Vapors are irritating and flammable.[2]

e PPE: Wear nitrile gloves (splash protection) or Viton/Barrier laminate (for extended cleanup),
safety goggles, and a lab coat.[1]

e Absorb:
o DO NOT USE: Sawdust or paper towels (combustible).
o USE: Vermiculite, sand, or commercial "Universal" absorbent pads.[1]

» Disposal of Spill Debris: All contaminated absorbent materials must be bagged, labeled as
"Solid Debris with Halogenated Solvents," and disposed of via the same hazardous waste
route as the liquid.[1]

Regulatory Reference Table

Use these codes when filling out internal waste tags or external manifests.

Agency Code/Regulation Description

Characteristic of Ignitability

EPA (RCRA) D001 _
(Flash point < 60°C).[3]

Applicable if the substance
EPA (RCRA) F001 / FO02 was used as a solvent (spent
halogenated solvent).

Flammable Liquid, N.O.S.[1]

DOT (Transport) UN 1993 or UN 1992 ]
(contains alpha-chlorostyrene).
Hazard Communication
OSHA 29 CFR 1910.1200 _
(Flammable, Irritant).[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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